Cas no 1228561-06-5 ((3R)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: (3R)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 1228561-06-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 4760796
• Update Time: 2026-02-26

(3R)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-5-Methoxy-2,3-dihydrobenzofuran-3-amine
• (3R)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine

• Inchi： 1S/C9H11NO2/c1-11-6-2-3-9-7(4-6)8(10)5-12-9/h2-4,8H,5,10H2,1H3/t8-/m0/s1
• InChI Key： YIQKSSAVXLUIKV-QMMMGPOBSA-N
• SMILES： O1C2C=CC(=CC=2[C@H](C1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 0.5
• Topological Polar Surface Area: 44.5

Additional information on (3R)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine

Exploring the Potential of (3R)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1228561-06-5) in Modern Research

The compound (3R)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1228561-06-5) is a chiral benzofuran derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This molecule features a methoxy-substituted benzofuran core with an amine functional group at the 3-position, making it a valuable intermediate for the synthesis of more complex bioactive molecules. Researchers are particularly interested in its stereochemistry, as the (3R)-configuration can influence biological activity and interaction with target proteins.

One of the key areas of interest for (3R)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine is its role in central nervous system (CNS) drug development. The benzofuran scaffold is known to exhibit affinity for various neurotransmitter receptors, and the addition of a methoxy group and an amine moiety enhances its potential as a building block for novel therapeutics. Recent studies have explored its use in designing compounds targeting serotonin and dopamine receptors, which are critical in treating neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its pharmaceutical applications, (3R)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine is also being investigated for its potential in material science. The benzofuran structure is known for its photophysical properties, and modifications like methoxy and amine groups can fine-tune its electronic characteristics. This makes it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices, where precise control over molecular properties is essential.

The synthesis of (3R)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine often involves asymmetric catalysis to achieve the desired (3R)-stereochemistry. Researchers have developed various enantioselective methods to produce this compound with high purity and yield, which is crucial for its application in drug discovery and development. The demand for chiral building blocks like this has grown significantly, driven by the pharmaceutical industry's focus on enantiomerically pure drugs to minimize side effects and improve efficacy.

Another emerging application of (3R)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine is in the field of flavor and fragrance chemistry. The benzofuran core is a common motif in natural products, and its derivatives often exhibit pleasant aromatic properties. The methoxy and amine functionalities in this compound can contribute to unique olfactory characteristics, making it a potential candidate for the development of new synthetic flavors or fragrances.

From a market perspective, the demand for specialized intermediates like (3R)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine is on the rise, particularly in regions with strong pharmaceutical and chemical industries. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and drug developers. Its versatility and potential for diverse applications make it a valuable asset in the toolkit of synthetic chemists.

In conclusion, (3R)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1228561-06-5) represents a fascinating example of how small, chiral molecules can have broad implications across multiple scientific disciplines. Its applications in CNS drug development, material science, and flavor chemistry highlight its versatility, while ongoing research continues to uncover new possibilities for this compound. As the demand for enantiomerically pure and functionally diverse building blocks grows, compounds like this will remain at the forefront of innovation in chemistry and beyond.